Cas no 477858-70-1 (N'-(Z)-1-(4-Methylphenyl)ethylidene-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carbohydrazide)

• Product Name: N'-(Z)-1-(4-Methylphenyl)ethylidene-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carbohydrazide
• CAS No: 477858-70-1
• MF: C₁₉H₁₉N₅O
• MW: 333
• MDL: MFCD02082697
• CID: 4652612
• Update Time: 2025-05-16

N'-(Z)-1-(4-Methylphenyl)ethylidene-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(Z)-1-(4-METHYLPHENYL)ETHYLIDENE]-1-(6-METHYL-2-PYRIDINYL)-1H-IMIDAZOLE-4-CARBOHYDRAZIDE
• N'-[(1Z)-1-(4-methylphenyl)ethylidene]-1-(6-methylpyridin-2-yl)-1H-imidazole-4-carbohydrazide
• N'-(Z)-1-(4-Methylphenyl)ethylidene-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carbohydrazide

• MDL： MFCD02082697
• Inchi： InChI=1S/C19H19N5O/c1-13-7-9-16(10-8-13)15(3)22-23-19(25)17-11-24(12-20-17)18-6-4-5-14(2)21-18/h4-12H,1-3H3,(H,23,25)
• InChI Key： FKAPDOSZPPISFV-JCMHNJIXSA-N
• SMILES： CC1=CC=C(C=C1)C(=NNC(=O)C2=CN(C=N2)C3=CC=CC(=N3)C)C

Experimental Properties

• Density: 1.2±0.1 g/cm3

N'-(Z)-1-(4-Methylphenyl)ethylidene-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N'-(Z)-1-(4-Methylphenyl)ethylidene-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carbohydrazide

N'-(Z)-1-(4-Methylphenyl)ethylidene-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carbohydrazide: A Comprehensive Overview

The compound N'-(Z)-1-(4-Methylphenyl)ethylidene-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carbohydrazide (CAS No. 477858-70-1) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a imidazole ring, a pyridine moiety, and an aryl group, all interconnected through a hydrazone linkage. The presence of these functional groups makes it a versatile molecule with applications in drug design, material science, and catalysis.

Recent studies have highlighted the importance of hydrazone-containing compounds in medicinal chemistry due to their ability to form stable bonds with metal ions, making them ideal candidates for the development of metallo-drugs. The imidazole ring in this compound is particularly noteworthy as it is known for its strong coordination abilities, which can be exploited in the creation of bioactive molecules. Additionally, the pyridine moiety contributes to the molecule's aromaticity and electronic properties, further enhancing its potential for use in pharmaceutical applications.

One of the most promising areas of research involving this compound is its role in the development of antimicrobial agents. Studies conducted in 2023 have demonstrated that derivatives of this compound exhibit potent activity against a wide range of bacterial and fungal pathogens. This is attributed to the molecule's ability to disrupt cellular membranes and inhibit essential enzymatic pathways in microbial cells. Furthermore, the aryl group present in the structure plays a crucial role in determining the molecule's lipophilicity, which is essential for its penetration into bacterial cells.

In addition to its antimicrobial properties, this compound has also shown potential in the field of cancer therapy. Research indicates that it may act as a pro-apoptotic agent, inducing programmed cell death in cancerous cells while sparing healthy cells. This selective cytotoxicity is a desirable trait in anticancer drugs and highlights the compound's potential as a lead molecule for drug development.

The synthesis of N'-(Z)-1-(4-Methylphenyl)ethylidene-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carbohydrazide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The key steps include the formation of the imidazole ring through condensation reactions, followed by the introduction of the pyridine moiety and the aryl group via appropriate coupling reactions. The stereochemistry of the molecule is critical, as indicated by the (Z) designation, which refers to the configuration around the hydrazone double bond.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These analyses have provided detailed insights into its molecular structure, confirming the presence of all functional groups and verifying its stereochemistry. Additionally, X-ray crystallography has been employed to determine its three-dimensional structure, which is essential for understanding its interactions with biological targets.

Looking ahead, further research into this compound is expected to focus on optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability. This will involve modifying its structure to enhance its solubility and reduce potential toxicity. Collaborative efforts between chemists and biologists are also anticipated to explore its efficacy in preclinical models of infectious diseases and cancer.

In conclusion, N'-(Z)-1-(4-Methylphenyl)ethylidene-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carbohydrazide (CAS No. 477858-70-1) represents a valuable addition to the arsenal of bioactive molecules available for drug discovery. Its unique structure, combined with its diverse functional groups, positions it as a promising candidate for addressing some of today's most pressing healthcare challenges.